Cas no 2137807-56-6 (5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride)

• Product Name: 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride
• CAS No: 2137807-56-6
• MF: C₆H₄BrF₂NO₂S
• MW: 272.067266464233
• CID: 6512318
• PubChem ID: 165452683
• Update Time: 2025-06-11

5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride
• EN300-729122
• 2137807-56-6
• 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride

• Inchi： 1S/C6H4BrF2NO2S/c1-3-5(13(9,11)12)2-4(7)6(8)10-3/h2H,1H3
• InChI Key： WWNKPBLQUJDFLL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C(=C1)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 270.91142g/mol
• Monoisotopic Mass: 270.91142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride

Recent Advances in the Application of 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride (CAS: 2137807-56-6) in Chemical Biology and Drug Discovery

The compound 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride (CAS: 2137807-56-6) has recently emerged as a promising building block in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative exhibits unique reactivity due to the presence of both halogen and sulfonyl fluoride functional groups, making it a versatile intermediate for the development of covalent inhibitors and probe molecules. Recent studies have highlighted its potential in targeting serine hydrolases and other nucleophilic residues in proteins, leveraging the sulfonyl fluoride moiety's ability to form stable covalent adducts under physiological conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride as a key intermediate in the synthesis of selective covalent inhibitors for SARS-CoV-2 main protease. The researchers utilized the bromo and fluoro substituents for subsequent cross-coupling reactions, while the sulfonyl fluoride group served as the warhead for covalent modification of the catalytic cysteine residue. This approach yielded compounds with nanomolar potency and excellent selectivity profiles, showcasing the molecule's potential in antiviral drug development.

In chemical biology applications, the compound has been employed as a reactive handle for activity-based protein profiling (ABPP). A recent Nature Chemical Biology paper described its incorporation into probe molecules designed to map the reactivity of nucleophilic amino acids across the human proteome. The electron-withdrawing effects of the bromo and fluoro substituents were found to enhance the electrophilicity of the sulfonyl fluoride group, leading to improved labeling efficiency compared to simpler sulfonyl fluoride derivatives.

The synthetic accessibility of 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride has also been a subject of recent optimization. A 2024 Organic Process Research & Development publication detailed a scalable, high-yield synthesis route starting from commercially available 2-methylpyridine derivatives. The improved synthetic protocol addresses previous challenges in regioselective halogenation and sulfonylation, making the compound more accessible for broader research applications.

Emerging safety and stability data suggest that this compound exhibits favorable properties for pharmaceutical applications. Accelerated stability studies indicate good shelf-life under standard storage conditions, while in vitro toxicity screening against human cell lines shows acceptable safety margins at concentrations typically used for biochemical studies. These characteristics, combined with its versatile reactivity, position 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride as a valuable tool for both academic research and drug discovery efforts.

Looking forward, researchers are exploring the compound's potential in targeted protein degradation strategies and as a building block for covalent fragment libraries. Its unique combination of halogen atoms and sulfonyl fluoride group offers multiple vectors for further structural elaboration, making it particularly attractive for the development of selective chemical probes and therapeutic candidates. As the field of covalent drug discovery continues to expand, 5-Bromo-6-fluoro-2-methylpyridine-3-sulfonyl fluoride is expected to play an increasingly important role in both basic research and translational applications.